Cas no 1212202-38-4 (2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid)

• Product Name: 2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid
• CAS No: 1212202-38-4
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 4685992
• Update Time: 2025-05-25

2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid
• STK894759
• BBL022039
• 2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid

• Inchi： 1S/C15H18FNO4/c1-21-9-8-17-13(18)7-6-11(15(19)20)14(17)10-4-2-3-5-12(10)16/h2-5,11,14H,6-9H2,1H3,(H,19,20)
• InChI Key： HHCUZFIQGFMFKJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C(=O)O)CCC(N1CCOC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid

Compound CAS No. 1212202-38-4: 2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid

The compound with CAS No. 1212202-38-4, known as 2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique structural properties and biological activities.

The molecular structure of 2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid is characterized by a piperidine ring system, which is a six-membered ring containing one nitrogen atom. The presence of the fluorophenyl group at the second position introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the methoxyethyl substituent at the first position adds complexity to the molecule, potentially enhancing its solubility and bioavailability.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of novel therapeutic agents. For instance, research has shown that piperidinecarboxylic acid derivatives can exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of 2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze the compound's structure and confirm its identity.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to form hydrogen bonds due to the carboxylic acid group makes it a suitable candidate for designing drugs with high affinity for specific biological targets. Furthermore, the fluorophenyl group can enhance the molecule's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 6-oxo-piperidinecarboxylic acid derivatives with greater accuracy. These predictions are essential for optimizing drug delivery systems and improving therapeutic outcomes. For example, molecular docking studies have revealed that this compound can bind effectively to certain enzyme active sites, suggesting its potential as an inhibitor in enzyme-mediated diseases.

In conclusion, CAS No. 1212202-38-4, or 2-(2-Fluorophenyl)-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxylic Acid, represents a cutting-edge molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug design and materials science.